![molecular formula C21H22N2O4 B2659594 4-isopropoxy-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)benzamide CAS No. 953014-61-4](/img/structure/B2659594.png)
4-isopropoxy-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of isoxazole, a five-membered heterocyclic compound with one oxygen atom and one nitrogen atom at adjacent positions . Isoxazole derivatives are known for their wide spectrum of biological activities and therapeutic potential .
Synthesis Analysis
While specific synthesis methods for this compound were not found, isoxazole derivatives are often synthesized using various functionalizing deboronation of alkyl boronic esters .Molecular Structure Analysis
Isoxazole rings are found in many compounds and drugs due to their potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant . The substitution of various groups on the isoxazole ring imparts different activity .Physical And Chemical Properties Analysis
The compound is likely to be a solid at room temperature . Its empirical formula is C11H12N2O2, and its molecular weight is 204.23 .Scientific Research Applications
Analgesic Applications
Isoxazole derivatives, including the compound , have shown significant potential as analgesics . They can be used to relieve pain without causing loss of consciousness.
Anti-inflammatory Applications
These compounds have also been found to have anti-inflammatory properties . They can be used to reduce inflammation in various medical conditions.
Anticancer Applications
Isoxazole derivatives have shown promising results in the field of cancer research . They can potentially be used in the development of new anticancer drugs.
Antimicrobial Applications
These compounds have demonstrated antimicrobial activities . They can be used in the treatment of various bacterial and fungal infections.
Antiviral Applications
Isoxazole derivatives have been found to have antiviral properties . They can potentially be used in the development of new antiviral drugs.
Anticonvulsant Applications
These compounds have shown potential as anticonvulsants . They can be used in the treatment of conditions like epilepsy.
Antidepressant Applications
Isoxazole derivatives have also shown promise in the field of mental health . They can potentially be used in the treatment of conditions like depression.
Immunosuppressant Applications
These compounds have demonstrated immunosuppressive activities . They can be used in the treatment of conditions that involve an overactive immune system, such as autoimmune diseases.
Safety And Hazards
properties
IUPAC Name |
N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]-4-propan-2-yloxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O4/c1-14(2)26-19-10-6-16(7-11-19)21(24)22-13-17-12-20(27-23-17)15-4-8-18(25-3)9-5-15/h4-12,14H,13H2,1-3H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDKUOLHGGGYROF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)NCC2=NOC(=C2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-isopropoxy-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.